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Compound of Interest

Compound Name: VH 298

Cat. No.: B1573852

Get Quote

Abstract & Scientific Context
VH 298 is a highly potent, cell-permeable chemical probe designed to stabilize Hypoxia-

Inducible Factor ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-

star-inserted">

(HIF-

) subunits by blocking the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2] Unlike hypoxia
mimetics that inhibit Prolyl Hydroxylase Domain (PHD) enzymes (which often have off-target
effects), VH 298 acts downstream by directly inhibiting the protein-protein interaction between
VHL and hydroxylated HIF-

.[1][2][3]

Precise preparation of VH 298 stock solutions is critical because the compound is hydrophobic

and sensitive to freeze-thaw degradation.[1] Improper solubilization can lead to micro-

precipitation upon addition to aqueous cell culture media, resulting in inconsistent biological

data and "false" negative results in hypoxia signaling assays.[1]
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The following diagram illustrates how VH 298 intervenes in the VHL-HIF pathway to mimic

hypoxia under normoxic conditions.[1]
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Figure 1: VH 298 competitively binds VHL, preventing HIF-1

ubiquitination and driving hypoxic gene transcription.[1][2][4]
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Before preparation, verify the compound identity and properties.[1] Note that VH 298 is distinct

from its cis-isomer (negative control).[1][4]

Property Specification

Compound Name VH 298

CAS Number 2097381-85-4

Molecular Formula

Molecular Weight 523.65 g/mol

Solubility (DMSO) ~100 mM (max)

Solubility (Water) Insoluble

Appearance White to off-white solid

Preparation Protocol: Stock Solution
Reagents and Equipment[1][7]

Solvent: Dimethyl sulfoxide (DMSO), anhydrous,

99.9% purity (cell culture grade).[1]

Note: Avoid old or hygroscopic DMSO; water absorption reduces solubility and causes

precipitation.[1]

Vials: Amber glass vials or polypropylene cryovials (DMSO resistant).

Equipment: Vortex mixer, benchtop centrifuge.

Calculation Guide
The standard stock concentration for VH 298 is 10 mM or 50 mM.[1] Formula:

[1]

Quick Reference Table (for 10 mg vial):
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Target Concentration Mass of VH 298 Volume of DMSO Required

10 mM 10 mg 1.91 mL

20 mM 10 mg 0.955 mL

50 mM 10 mg 0.382 mL

Step-by-Step Workflow
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Figure 2: Critical workflow for solubilizing VH 298 to ensure stability and homogeneity.

Equilibration: Allow the vial of VH 298 powder to reach room temperature before opening to

prevent condensation.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial.

Tip: If preparing a high concentration (e.g., 50 mM), add DMSO in two steps, vortexing in

between.[1]

Dissolution: Vortex vigorously for 1-2 minutes. The solution should be completely clear and

colorless.

Troubleshooting: If particles persist, sonicate in a water bath at room temperature for 5

minutes.[1] Do not heat above 37°C.

Aliquoting: Immediately dispense into single-use aliquots (e.g., 20-50

L) to avoid repeated freeze-thaw cycles.

Storage: Store aliquots at -80°C (recommended) or -20°C.

Usage in Biological Assays[1][2]
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Dilution Strategy
VH 298 is hydrophobic.[1] Direct addition of high-concentration stock to media can cause

precipitation.[1]

Step 1: Predilute the stock in culture media or PBS to a 10x working concentration

immediately before use.[1]

Step 2: Add the 10x solution to the cells.[1]

Final DMSO Concentration: Ensure the final DMSO concentration in the well is

(ideally

) to avoid solvent toxicity.[1]

Validated Working Concentrations[1][7]
Cell Lines (HeLa, U2OS, RCC4): 50

M - 100

M.[1]

Incubation Time:

HIF-1

Stabilization:[1][2][3][5][6] Detectable within 1-2 hours; peak at 6-24 hours.[1]

Gene Expression (BNIP3, CA9): 16-24 hours.[1]

Quality Control (Self-Validation)
To confirm the stock solution is active:

Visual: Check for crystals in the stock after thawing.[1] If cloudy, discard.[1]

Functional: Treat HeLa cells with 100
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M VH 298 for 4 hours. Perform a Western Blot for HIF-1

.[1][3] A strong band should appear at ~110-120 kDa, comparable to a 1%

positive control.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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